Aplaviroc

Catalog No.
S16226394
CAS No.
461023-63-2; 461443-59-4
M.F
C33H43N3O6
M. Wt
577.7 g/mol
Availability
In Stock
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Aplaviroc

CAS Number

461023-63-2; 461443-59-4

Product Name

Aplaviroc

IUPAC Name

4-[4-[[(3R)-1-butyl-3-[(R)-cyclohexyl(hydroxy)methyl]-2,5-dioxo-1,4,9-triazaspiro[5.5]undecan-9-yl]methyl]phenoxy]benzoic acid

Molecular Formula

C33H43N3O6

Molecular Weight

577.7 g/mol

InChI

InChI=1S/C33H43N3O6/c1-2-3-19-36-30(38)28(29(37)24-7-5-4-6-8-24)34-32(41)33(36)17-20-35(21-18-33)22-23-9-13-26(14-10-23)42-27-15-11-25(12-16-27)31(39)40/h9-16,24,28-29,37H,2-8,17-22H2,1H3,(H,34,41)(H,39,40)/t28-,29-/m1/s1

InChI Key

GWNOTCOIYUNTQP-FQLXRVMXSA-N

SMILES

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A spiro-diketo-piperazine; a potent noncompetitive allosteric antagonist of the CCR5 receptor with concomitantly potent antiviral effects for HIV-1.
Aplaviroc is a C-C Chemokine Receptor Type 5 (CCR5) antagonist with activity against HIV-1. Aplaviroc inhibits HIV-1 entry via CCR5 coreceptor interaction.
APLAVIROC is a small molecule drug with a maximum clinical trial phase of III and has 1 investigational indication.
a spiro-diketo-piperazine; a potent noncompetitive allosteric antagonist of the CCR5 receptor with concomitantly potent antiviral effects for HIV-1; structure in first source
See also: Aplaviroc Hydrochloride (active moiety of).

XLogP3

3.1

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

3

Exact Mass

577.31518610 Da

Monoisotopic Mass

577.31518610 Da

Heavy Atom Count

42

UNII

98B425P30V

Drug Indication

Investigated for use/treatment in HIV infection.

Mechanism of Action

GW873140 is a novel CCR5 receptor antagonist that binds specifically to human CCR5. It binds to human CCR5 with a unique profile as evidenced by the selective inhibition of monoclonal antibody binding. One of the many ways in which CCR5 inhibitors differ from the currently available classes of HIV drugs is that they bind to the host (CCR5 receptor), the cell, target rather than to the viral enzymes in cells like the CD4 cell.

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Aplaviroc

Dates

Last modified: 10-13-2025

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